Cas no 2639445-63-7 (tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate
• CAS No: 2639445-63-7
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5665315
• PubChem ID: 165900365
• Update Time: 2025-10-22

tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate
• 2639445-63-7
• EN300-27723250

• Inchi： 1S/C13H16N4O2/c1-13(2,3)19-12(18)10-11(14)17(8-16-10)9-5-4-6-15-7-9/h4-8H,14H2,1-3H3
• InChI Key： COHYVKMSAYESFI-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N(C=N1)C1C=NC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate

Introduction to Tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate (CAS No. 2639445-63-7)

Tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate, with the CAS number 2639445-63-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a pyridin-3-yl substituent, and an amino group at the 5-position of the imidazole ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate have been subjects of extensive study due to its potential role in drug discovery. The tert-butyl group, for instance, enhances the stability of the molecule and can influence its solubility and metabolic pathways. Meanwhile, the pyridin-3-yl moiety is often incorporated into pharmaceuticals to improve binding affinity to biological targets. The amino group at the 5-position of the imidazole ring provides a site for further functionalization, allowing for the development of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in imidazole derivatives as potential therapeutic agents. Imidazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for drug development. The compound Tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate has been explored in several preclinical studies for its potential applications in treating various diseases. Its unique structural features make it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of Tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate is its potential as a scaffold for developing new drugs. The presence of multiple functional groups allows for diverse modifications, enabling researchers to fine-tune its properties for specific therapeutic purposes. For example, the amino group can be used to link other pharmacophores or to form hydrogen bonds with biological targets, enhancing binding affinity. The pyridin-3-yl substituent can interact with metal ions or other molecules, providing additional opportunities for drug design.

Recent studies have highlighted the importance of Tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate in developing novel therapeutic strategies. Researchers have been particularly interested in its potential applications in treating inflammatory diseases, cancer, and infectious disorders. The compound's ability to modulate key biological pathways has made it a subject of intense research. For instance, it has been shown to inhibit certain enzymes involved in inflammation and cancer progression, suggesting its potential as an anti-inflammatory or anticancer agent.

The synthesis of Tert-butyl 5-amino-1-(pyridin-3-yl)-1H-imidazole-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the imidazole core, followed by functionalization at the 5-position with an amino group. The introduction of the pyridin-3-yl substituent and the tert-butyl group are then carried out using appropriate chemical reactions. Each step must be carefully monitored to avoid side reactions and ensure the desired product is obtained.

Quality control and characterization of Tert-butyl 5-amino-1-(pyridin-3-y)-1H-imidazole carboxylic acid are crucial steps in ensuring its suitability for pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound. These methods provide detailed information about the molecular structure and help ensure that the final product meets stringent quality standards.

The pharmacological properties of Tert-butyl 5-amino-l-(pyridine -3 -y l ) - l H -imidazo le -4 -carboxylic acid have been extensively studied in vitro and in vivo. Preclinical studies have shown that it exhibits promising activity against various disease models. For example, it has demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation pathways. Additionally, it has shown potential as an anticancer agent by inhibiting key signaling pathways associated with tumor growth and progression.

The future prospects of Tert-butyl 5-amino-l-(pyridine -3 -y l ) - l H -imidazo le -4 -carboxylic acid are exciting and hold great promise for advancing therapeutic interventions across multiple disease areas. Ongoing research aims to further optimize its pharmacological properties and explore new applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients in need.